molecular formula C24H26N2O5S B297883 4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid

4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid

Cat. No. B297883
M. Wt: 454.5 g/mol
InChI Key: UTXHFRZRQNEYJG-NGZUUMTHSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as ETB or Ethyl 4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoate.

Mechanism of Action

The mechanism of action of ETB involves the inhibition of the activity of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are known to play a key role in the development of inflammation and pain. By inhibiting the activity of COX-2, ETB reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Several studies have demonstrated the biochemical and physiological effects of ETB. The compound has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are known to play a key role in the development of inflammation. ETB has also been found to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using ETB in lab experiments include its ability to target specific cells and tissues, its anti-inflammatory and anti-cancer properties, and its potential use in drug delivery systems. However, the limitations of using ETB in lab experiments include its relatively high cost and the need for specialized equipment and expertise for its synthesis.

Future Directions

There are several future directions for the research on ETB. These include:
1. Investigating the potential use of ETB in the treatment of other inflammatory conditions, such as arthritis and asthma.
2. Studying the potential use of ETB in the treatment of bacterial infections.
3. Developing new drug delivery systems based on ETB.
4. Investigating the potential use of ETB in the treatment of other types of cancer.
5. Studying the potential use of ETB in combination with other drugs for the treatment of various diseases.
Conclusion:
In conclusion, 4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties, and has the potential to be used in drug delivery systems. Further research is needed to fully understand the potential applications of ETB in various fields of scientific research.

Synthesis Methods

The synthesis method of ETB involves a multi-step process that includes the reaction of 4-bromomethylbenzoic acid with 2-ethoxyphenol in the presence of a base, followed by the reaction of the resulting compound with 2-ethyl-4-oxo-3-thiazolidinecarboxylic acid ethyl ester. The final product is obtained by the hydrolysis of the ethyl ester group.

Scientific Research Applications

ETB has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-bacterial properties. The compound has also been investigated for its potential use in drug delivery systems, as it has the ability to target specific cells and tissues.

properties

Product Name

4-[(2-ethoxy-4-{(Z)-[(2Z)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzoic acid

Molecular Formula

C24H26N2O5S

Molecular Weight

454.5 g/mol

IUPAC Name

4-[[2-ethoxy-4-[(Z)-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzoic acid

InChI

InChI=1S/C24H26N2O5S/c1-4-25-24-26(5-2)22(27)21(32-24)14-17-9-12-19(20(13-17)30-6-3)31-15-16-7-10-18(11-8-16)23(28)29/h7-14H,4-6,15H2,1-3H3,(H,28,29)/b21-14-,25-24?

InChI Key

UTXHFRZRQNEYJG-NGZUUMTHSA-N

Isomeric SMILES

CCN=C1N(C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)/S1)CC

SMILES

CCN=C1N(C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)S1)CC

Canonical SMILES

CCN=C1N(C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)C(=O)O)OCC)S1)CC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.